Cas no 1380300-82-2 (4,4-Difluoro-1-(2-methylpropyl)cyclohexan-1-amine hydrochloride)
4,4-Difluoro-1-(2-methylpropyl)cyclohexan-1-amine hydrochloride is a fluorinated cyclohexylamine derivative with potential applications in pharmaceutical and agrochemical research. The presence of two fluorine atoms at the 4-position of the cyclohexane ring enhances its metabolic stability and lipophilicity, which may improve bioavailability. The 2-methylpropyl substituent contributes to steric bulk, potentially influencing binding affinity in target interactions. The hydrochloride salt form ensures improved solubility and handling properties. This compound is of interest for structure-activity relationship (SAR) studies, particularly in the development of bioactive molecules. Its well-defined structure and purity make it suitable for use as a building block in synthetic chemistry and drug discovery.
1380300-82-2 structure
Product Name:4,4-Difluoro-1-(2-methylpropyl)cyclohexan-1-amine hydrochloride
CAS No:1380300-82-2
MF:C10H20ClF2N
MW:227.722309112549
CID:4983160
Update Time:2025-05-28
4,4-Difluoro-1-(2-methylpropyl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 4,4-Difluoro-1-(2-methylpropyl)cyclohexan-1-amine hydrochloride
- 4,4-Difluoro-1-isobutylcyclohexanamine hydrochloride
-
- Inchi： 1S/C10H19F2N.ClH/c1-8(2)7-9(13)3-5-10(11,12)6-4-9;/h8H,3-7,13H2,1-2H3;1H
- InChI Key： NACDBXPGIAGMRP-UHFFFAOYSA-N
- SMILES： Cl.FC1(CCC(CC(C)C)(CC1)N)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 168
- Topological Polar Surface Area: 26
4,4-Difluoro-1-(2-methylpropyl)cyclohexan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 091270-1g |
4,4-Difluoro-1-(2-methylpropyl)cyclohexan-1-amine hydrochloride |
1380300-82-2 | 1g |
￡550.00 | 2022-03-01 |
4,4-Difluoro-1-(2-methylpropyl)cyclohexan-1-amine hydrochloride Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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